N-(3,5-difluorobenzyl)-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(3,5-difluorophenyl)methyl]-1-(4-ethylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H16F2N4O/c1-2-12-3-5-16(6-4-12)24-11-17(22-23-24)18(25)21-10-13-7-14(19)9-15(20)8-13/h3-9,11H,2,10H2,1H3,(H,21,25)
• InChI Key: WPXNDWONKUJXPP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(N=N2)C(=O)NCC3=CC(=CC(=C3)F)F
• Molecular Formula: C18H16F2N4O
• Molecular Weight: 342.3 g/mol

Description

N-(3,5-difluorobenzyl)-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide, also known as DFB, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. DFB belongs to the class of triazole-based compounds, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Antioxidant Activity and Medicinal Chemistry

1,2,3-Triazoles are known for their diverse applications in medicinal chemistry due to their significant biological activities. For instance, they have been explored for their antioxidant properties, which are crucial in combating oxidative stress-related diseases. The synthesis of 1,2,3-triazoles using copper-catalyzed azide-alkyne cycloaddition has been highlighted as a key method for creating compounds with potential antioxidant capabilities (I. Munteanu & C. Apetrei, 2021).

Drug Discovery and Development

The structural motif of 1,2,3-triazoles is prevalent in numerous drugs due to its stability and the ability to engage in various types of biological interactions. The synthesis of 1,4-disubstituted 1,2,3-triazoles has been extensively studied, showcasing the compound's versatility in drug design and pharmaceutical chemistry (C. Kaushik et al., 2019). Such derivatives exhibit a wide range of biological activities, making them attractive candidates for therapeutic applications.

Environmental Applications

1,2,3-Triazoles and their derivatives also find applications in environmental science, particularly in the adsorption and conversion of CO2. The development of nitrogen-doped porous polymers incorporating triazole units has shown promise for CO2 capture and conversion, offering a sustainable approach to addressing climate change (A. Mukhtar et al., 2020).

Advanced Materials and Polymers

The incorporation of 1,2,3-triazole functionalities into polymers and materials science has been explored for enhancing the properties of materials. For example, benzene-1,3,5-tricarboxamide derivatives have been utilized in supramolecular chemistry for their self-assembly properties, offering potential applications in nanotechnology and polymer processing (S. Cantekin et al., 2012).